Cas no 37456-51-2 (1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)-)

• Product Name: 1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)-
• CAS No: 37456-51-2
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• MDL: MFCD00075500
• CID: 296824
• PubChem ID: 4310117
• Update Time: 2025-10-29

1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)-
• 5,5-dimethyl-2-phenacylcyclohexane-1,3-dione
• 5,5-Dimethyl-2-(2-oxo-2-phenylethyl)cyclohexane-1,3-dione
• 2-phenacyldimedone
• MS-11481
• 37456-51-2
• SCHEMBL8528389
• 5,5-DIMETHYL-2-PHENACYL-1,3-CYCLOHEXANEDIONE)
• MFCD00075500
• DTXSID10401807
• AKOS005462820
• CS-0332535
• Oprea1_366129

• MDL： MFCD00075500
• Inchi： 1S/C16H18O3/c1-16(2)9-14(18)12(15(19)10-16)8-13(17)11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key： OOBBEPNMTKNHOM-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C2C=CC=CC=2)=O)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• Density: 1.099
• Boiling Point: 414.9°C at 760 mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.521
• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)-

1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)- (CAS No. 37456-51-2): A Comprehensive Overview

1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)- (CAS No. 37456-51-2) is a specialized organic compound with a unique molecular structure that combines a cyclohexanedione core with a phenylketone side chain. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, organic synthesis, and material science. Researchers and industry professionals frequently search for information about its synthesis methods, physicochemical properties, and commercial availability, making it a trending topic in chemical databases and academic discussions.

The molecular formula of this compound is C₁₆H₁₈O₃, featuring a 5,5-dimethyl-1,3-cyclohexanedione backbone substituted at the 2-position with a 2-oxo-2-phenylethyl group. This structural arrangement gives the molecule interesting chemical properties, including keto-enol tautomerism and potential hydrogen bonding capabilities. Recent studies have explored its role as a building block for more complex molecules, particularly in the development of flavonoid analogs and heterocyclic compounds, which are currently hot topics in medicinal chemistry research.

From a commercial perspective, 1,3-Cyclohexanedione derivatives have seen growing demand in the fine chemicals market. The specific derivative with CAS 37456-51-2 has become particularly interesting for manufacturers specializing in custom synthesis and research chemicals. Industry reports indicate increasing inquiries about this compound's purity specifications, storage conditions, and scalable production methods, reflecting its rising importance in various chemical applications.

The compound's spectroscopic characteristics make it valuable for analytical applications. Its distinct UV-Vis absorption profile and NMR spectral patterns are frequently discussed in chemical forums and research papers. These properties are particularly relevant for scientists working on molecular probes and fluorescence markers, areas that have gained substantial attention in recent biochemical research.

In terms of synthetic utility, 5,5-dimethyl-2-(2-oxo-2-phenylethyl)-1,3-cyclohexanedione serves as a versatile intermediate. Chemical databases show growing interest in its use for constructing spirocyclic systems and polycyclic frameworks, which are crucial structures in modern drug discovery programs. The compound's reactivity patterns and functional group compatibility are subjects of ongoing investigation, with several recent publications highlighting its potential in green chemistry applications.

Quality control aspects of CAS 37456-51-2 are another area of significant interest. Analytical chemists frequently search for information about its HPLC methods, melting point range, and stability profiles. These parameters are essential for ensuring batch-to-batch consistency in research and industrial applications. The compound's crystalline properties have also been studied for potential applications in materials science, particularly in the development of organic electronic components.

Environmental and safety considerations for 1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)- follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory practices should always be observed when working with this compound. The scientific community has shown increasing interest in developing sustainable synthesis routes for such specialty chemicals, aligning with global trends toward greener chemical processes.

The market for cyclohexanedione derivatives continues to evolve, with CAS 37456-51-2 maintaining a niche but important position. Current research trends suggest potential applications in agrochemical intermediates and specialty polymers, though these applications require further investigation. The compound's unique structural features make it a subject of ongoing academic interest, particularly in studies exploring structure-activity relationships in medicinal chemistry.

For researchers considering working with this compound, it's important to note that commercial availability varies by region. Many chemical suppliers now offer custom synthesis services for this and related structures, responding to the growing demand from pharmaceutical and materials science researchers. The compound's price trends and supply chain dynamics have become topics of interest for procurement specialists in research institutions and chemical companies.

In conclusion, 1,3-Cyclohexanedione,5,5-dimethyl-2-(2-oxo-2-phenylethyl)- (CAS No. 37456-51-2) represents an interesting case study in specialty chemical development. Its combination of structural features, synthetic versatility, and potential applications continues to attract attention from diverse scientific disciplines. As research progresses, this compound may find new roles in emerging technologies, particularly in the life sciences and advanced materials sectors.